1-[3-(5-Bromo-1,3-thiazol-2-yl)piperidin-1-yl]ethanone

• IUPAC Name: 1-[3-(5-bromo-1,3-thiazol-2-yl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C10H13BrN2OS/c1-7(14)13-4-2-3-8(6-13)10-12-5-9(11)15-10/h5,8H,2-4,6H2,1H3
• InChI Key: IAGGAZGNYGELHF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCCC(C1)C2=NC=C(S2)Br
• Molecular Formula: C10H13BrN2OS
• Molecular Weight: 289.19 g/mol

Description

1-[3-(5-Bromo-1,3-thiazol-2-yl)piperidin-1-yl]ethanone is a heterocyclic organic compound . Its chemical structure consists of a piperidine ring attached to a thiazole ring via an ethanone linker. The thiazole ring contains three carbon atoms, one sulfur atom, and one nitrogen atom. Thiazoles are known for their diverse biological activities and have been explored in drug discovery.

Scientific Research Applications

Brominated Compounds in Environmental Chemistry

A review on the occurrence of novel brominated flame retardants (NBFRs) in various environments emphasizes the need for more research on their occurrence, environmental fate, and toxicity. The review highlights the detection of high concentrations of specific NBFRs and calls for optimized analytical methods and further research on indoor environments and potential leaching sources (Zuiderveen, Slootweg, & de Boer, 2020).

Piperidine Derivatives in Drug Development

A study reviews the potency and selectivity of chemical inhibitors of major human hepatic Cytochrome P450 (CYP) isoforms, which are crucial for predicting drug-drug interactions. The selectivity of such inhibitors, including piperidine derivatives, is vital for the specific targeting of CYP isoforms (Khojasteh et al., 2011).

Thiazole Derivatives in Medicinal Chemistry

Another area of interest is the therapeutic potential of thiazole derivatives, which have been explored for their antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor properties. This review presents developments in thiazole derivatives, highlighting their application in various therapeutic areas and emphasizing the need for further exploration of these compounds (Leoni et al., 2014).

Mechanism of Action

The specific mechanism of action for this compound would depend on its intended use. Thiazole derivatives have exhibited diverse biological activities, such as antimicrobial, antifungal, antiviral, and antitumor effects. Understanding its target interactions and pathways would require detailed investigation.